Cas no 29517-84-8 (2-(3-methyl-1,2,4-thiadiazol-5-yl)acetic acid)

• Product Name: 2-(3-methyl-1,2,4-thiadiazol-5-yl)acetic acid
• CAS No: 29517-84-8
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• MDL: MFCD20642466
• CID: 5185132
• Update Time: 2025-05-20

2-(3-methyl-1,2,4-thiadiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole-5-acetic acid, 3-methyl-
• 2-(3-methyl-1,2,4-thiadiazol-5-yl)acetic acid

• MDL： MFCD20642466
• Inchi： 1S/C5H6N2O2S/c1-3-6-4(10-7-3)2-5(8)9/h2H2,1H3,(H,8,9)
• InChI Key： WWLBDJPQGSPFAJ-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=NC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 2-(3-methyl-1,2,4-thiadiazol-5-yl)acetic acid

Introduction to 2-(3-methyl-1,2,4-thiadiazol-5-yl)acetic acid (CAS No. 29517-84-8)

2-(3-methyl-1,2,4-thiadiazol-5-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 29517-84-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the thiadiazole class, a structural motif known for its broad spectrum of biological activities. The presence of an acetic acid side chain enhances its potential as a pharmacophore, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-(3-methyl-1,2,4-thiadiazol-5-yl)acetic acid consists of a central thiadiazole ring substituted with a methyl group at the 3-position and an acetic acid moiety at the 2-position. This specific arrangement contributes to its unique chemical properties and biological interactions. The thiadiazole core is known to exhibit various pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer activities. The acetic acid group further extends its utility by enabling conjugation with other biomolecules or serving as a hinge region in protein-protein interactions.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their versatile biological profiles. Studies have demonstrated that modifications in the thiadiazole ring can significantly alter its pharmacokinetic and pharmacodynamic properties. For instance, the introduction of electron-withdrawing or electron-donating groups can fine-tune the compound's reactivity and binding affinity to target enzymes or receptors. The acetic acid side chain in 2-(3-methyl-1,2,4-thiadiazol-5-yl)acetic acid provides a reactive site for further functionalization, allowing chemists to design more complex derivatives with enhanced therapeutic potential.

One of the most compelling aspects of 2-(3-methyl-1,2,4-thiadiazol-5-yl)acetic acid is its potential application in the development of novel therapeutic agents. Researchers have explored its efficacy in several disease models, including inflammation and cancer. For example, studies have shown that derivatives of this compound can inhibit key inflammatory pathways by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preclinical trials have indicated that certain thiadiazole-based compounds exhibit promising antitumor effects by interfering with critical signaling cascades involved in cell proliferation and survival.

The synthesis of 2-(3-methyl-1,2,4-thiadiazol-5-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled the efficient production of this compound on both laboratory and industrial scales. These advancements are crucial for supporting ongoing research and potential future clinical applications.

The pharmacological properties of 2-(3-methyl-1,2,4-thiadiazol-5-yl)acetic acid have been further investigated through computational modeling and high-throughput screening techniques. These approaches have helped researchers identify optimal analogs with improved potency and reduced toxicity. For instance, virtual screening has been used to predict binding interactions between this compound and target proteins, providing insights into its mechanism of action. Such computational studies are essential for rational drug design and optimizing lead compounds for clinical development.

Recent experimental studies have also highlighted the role of 2-(3-methyl-1,2,4-thiadiazol-5-yl)acetic acid in modulating immune responses. Research suggests that this compound can influence key immune cells such as macrophages and T lymphocytes by interacting with receptors like Toll-like receptors (TLRs). These findings are particularly relevant in the context of immunotherapy, where modulating immune checkpoints is critical for treating diseases such as autoimmune disorders and cancer. The ability of this compound to interact with multiple biological pathways makes it a promising candidate for combination therapies.

The chemical stability and bioavailability of 2-(3-methyl-1,2,4-thiadiazol-5-yl)acetic acid are important considerations for its practical application in drug formulations. Studies have examined factors such as solubility, degradation rates under different conditions, and metabolic pathways to optimize its delivery system. Nanotechnology-based approaches have emerged as particularly effective for enhancing the bioavailability of poorly soluble compounds like thiadiazole derivatives. These innovations are likely to play a significant role in future drug development strategies.

As research continues to uncover new applications for 2-(3-methyl-1,2,4-thiadiazol-5-yl)acetic acid, collaborations between academia and industry are becoming increasingly vital. Such partnerships facilitate the translation of laboratory findings into clinical reality by leveraging expertise in synthetic chemistry, pharmacology, and drug delivery systems. The growing interest in thiadiazole-based compounds underscores their potential as therapeutic agents across various medical disciplines.

In conclusion,2-(3-methyl-1,2,4-thiadiazol-5-ylyl)acetic acid (CAS No. 29517-84-8) represents a significant area of investigation in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable scaffold for developing novel drugs targeting inflammation、cancer、and immune-related disorders。With ongoing advancements in synthetic methodologies、computational biology、and drug delivery systems，this compound is poised to play an important role in future therapeutic interventions。